Cas no 733742-85-3 (trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 733742-85-3
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 878610
• PubChem ID: 24722446
• Update Time: 2025-09-24

trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3,5-dimethylbenzoyl)cyclohexane-1-carboxylic acid
• trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• DTXSID10641367
• TRANS-2-(3,5-DIMETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• 733742-85-3
• AKOS016017520
• MFCD01319751

• MDL： MFCD01319751
• Inchi： 1S/C16H20O3/c1-10-7-11(2)9-12(8-10)15(17)13-5-3-4-6-14(13)16(18)19/h7-9,13-14H,3-6H2,1-2H3,(H,18,19)/t13-,14-/m1/s1
• InChI Key： GCQWXCCUUDOPHV-ZIAGYGMSSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)[C@@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.37710

Additional information on trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 733742-85-3)

trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 733742-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclohexane backbone and dimethylbenzoyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid synthesis" or "CAS 733742-85-3 applications," reflecting its relevance in modern chemistry.

The compound's molecular structure features a carboxylic acid group attached to a cyclohexane ring, which is further substituted with a 3,5-dimethylbenzoyl moiety. This configuration imparts distinct physicochemical properties, making it valuable for drug discovery and material science. Recent trends in organic chemistry highlight the growing demand for such intermediates, particularly in the development of small-molecule therapeutics and catalysts. Searches related to "cyclohexane derivatives in medicine" or "benzoyl compounds in research" underscore its interdisciplinary importance.

One of the most discussed topics surrounding CAS 733742-85-3 is its role in asymmetric synthesis. The trans configuration of the molecule enhances its stereoselectivity, a feature highly sought after in the production of chiral drugs. This aligns with current industry focus on green chemistry and sustainable synthesis, as evidenced by frequent queries like "eco-friendly synthesis of cyclohexane carboxylic acids." Additionally, its potential use in polymer chemistry and coordination complexes has sparked interest among material scientists.

From a commercial perspective, trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid is often referenced in patents and academic papers exploring novel chemical entities. Its CAS number 733742-85-3 serves as a critical identifier for regulatory and procurement purposes. Online searches frequently include terms such as "suppliers of CAS 733742-85-3" or "technical data sheet for trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid," indicating its practical utility in industrial settings.

In summary, trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 733742-85-3) represents a versatile compound with broad applications in pharmaceuticals, catalysis, and advanced materials. Its structural uniqueness and alignment with contemporary research trends ensure its continued relevance in scientific and industrial communities. For further details, researchers often explore resources on "cyclohexane carboxylic acid derivatives" or "benzoyl-substituted compounds," reflecting the compound's niche yet impactful role in modern chemistry.